Ethyl 3-[3-(3-ethoxy-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]propanoate

• CAS RN: 119623-90-4
• Molecular Formula: C28H34N2O8
• Molecular Weight: 526.6 g/mol
• IUPAC Name: ethyl 3-[3-(3-ethoxy-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]propanoate
• InChI: InChI=1S/C28H34N2O8/c1-5-9-15-17(11-13-19(31)37-7-3)27(35)29-23-21(15)25(33)22-16(10-6-2)18(12-14-20(32)38-8-4)28(36)30-24(22)26(23)34/h5-14H2,1-4H3,(H,29,35)(H,30,36)
• InChI Key: PZKCTZLMVKGZED-UHFFFAOYSA-N
• SMILES: CCCC1=C(C(=O)NC2=C1C(=O)C3=C(C2=O)NC(=O)C(=C3CCC)CCC(=O)OCC)CCC(=O)OCC
• synonyms: 1,2,5,8,9,10-Hexahydro-2,5,8,10-tetraoxo-4,6-dipropylpyrido[3,2-g]quinoline-3,7-dipropanoic acid diethyl ester

Description

Ethyl 3-[3-(3-ethoxy-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]propanoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a complex chemical process and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of ethyl 3-[3-(3-ethoxy-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]propanoate is not fully understood. However, studies have suggested that this compound may act as an inhibitor of certain enzymes and proteins involved in various biological processes. Additionally, it has been suggested that this compound may have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects
Ethyl 3-[3-(3-ethoxy-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]propanoate has been found to have a range of biochemical and physiological effects. Studies have suggested that this compound may have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a range of conditions. Additionally, this compound has been found to have cytotoxic effects on certain cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the key advantages of using ethyl 3-[3-(3-ethoxy-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]propanoate in lab experiments is its potential therapeutic applications. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers studying various biological processes. However, the complex synthesis method of this compound and its potential toxicity may limit its use in certain experiments.

Future Directions

There are several future directions for research involving ethyl 3-[3-(3-ethoxy-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]propanoate. One potential area of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, researchers may explore the use of this compound in combination with other therapeutic agents for the treatment of various conditions.
Conclusion
In conclusion, ethyl 3-[3-(3-ethoxy-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]propanoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has a complex synthesis method and has been found to have a range of biochemical and physiological effects. While its potential therapeutic applications make it a valuable tool for researchers, its complex synthesis method and potential toxicity may limit its use in certain experiments. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of ethyl 3-[3-(3-ethoxy-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]propanoate is a complex process that involves several steps. The process begins with the synthesis of the pyrido[3,2-g]quinoline ring system, which is then functionalized with the ethoxy and oxopropyl groups. The final step involves the addition of the propanoate group to the molecule. The synthesis of this compound requires a high level of expertise and specialized equipment.

Scientific Research Applications

Ethyl 3-[3-(3-ethoxy-3-oxopropyl)-2,5,8,10-tetraoxo-4,6-dipropyl-1,9-dihydropyrido[3,2-g]quinolin-7-yl]propanoate has been extensively studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers studying various biological processes. Some of the key areas of research where this compound has been used include cancer research, neurobiology, and drug discovery.